2-[Dimethylphosphorylmethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetic acid

• IUPAC Name: 2-[dimethylphosphorylmethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetic acid
• InChI: InChI=1S/C10H20NO5P/c1-10(2,3)16-9(14)11(6-8(12)13)7-17(4,5)15/h6-7H2,1-5H3,(H,12,13)
• InChI Key: NUUFIQAVNAWHDA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(CC(=O)O)CP(=O)(C)C
• Molecular Formula: C10H20NO5P
• Molecular Weight: 265.24 g/mol

Description

2-[Dimethylphosphorylmethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetic acid, also known as DMAPA, is a chemical compound that has been extensively studied in scientific research. It is a phosphonate derivative of glycine that has shown potential in various applications, including as a building block for the synthesis of new drugs and as a tool for studying enzyme mechanisms.

Mechanism of Action

2-[Dimethylphosphorylmethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetic acid has been shown to inhibit the activity of acetylcholinesterase by binding to the enzyme's active site. This results in an accumulation of acetylcholine in the nervous system, which can lead to increased neurotransmission and improved cognitive function.
Biochemical and Physiological Effects
2-[Dimethylphosphorylmethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetic acid has been shown to have a range of biochemical and physiological effects. In addition to its activity as an acetylcholinesterase inhibitor, it has been shown to have antioxidant properties and to be involved in the regulation of cellular metabolism.

Advantages and Limitations for Lab Experiments

2-[Dimethylphosphorylmethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetic acid has a number of advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified, and it has been extensively studied for its potential in a range of applications. However, it also has some limitations, including its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are a number of potential future directions for research on 2-[Dimethylphosphorylmethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetic acid. One area of focus could be on the development of new drugs based on 2-[Dimethylphosphorylmethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetic acid as a building block, particularly for the treatment of neurological disorders such as Alzheimer's disease. Another area of interest could be on the use of 2-[Dimethylphosphorylmethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetic acid as a tool for studying enzyme mechanisms, particularly those involved in the breakdown of neurotransmitters in the nervous system. Additionally, further research could be done on the biochemical and physiological effects of 2-[Dimethylphosphorylmethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetic acid, particularly with regard to its potential as an antioxidant and regulator of cellular metabolism.

Synthesis Methods

2-[Dimethylphosphorylmethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetic acid can be synthesized through a multistep process involving the reaction of glycine with phosphorous trichloride and dimethylamine. The resulting intermediate is then reacted with isobutyl chloroformate to form the final product.

Scientific Research Applications

2-[Dimethylphosphorylmethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetic acid has been studied for its potential as a building block for the synthesis of new drugs. It has been used in the synthesis of a variety of compounds, including inhibitors of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine in the nervous system.